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Introduction

The application of ultrasonic energy in the textile industry, particularly in dyeing processes,
presents a significant advancement over conventional methods. This technology utilizes high-
frequency sound waves (typically above 20 kHz) to create cavitation bubbles in the dye bath.
The collapse of these bubbles generates localized high temperature and pressure, leading to a
range of physical and chemical effects that enhance the dyeing process. For reactive dyes,
which form a covalent bond with the fiber, ultrasound-assisted dyeing offers numerous
advantages, including improved dye uptake, increased fixation, and enhanced fastness
properties. Furthermore, this method often allows for dyeing at lower temperatures and with
reduced processing times and chemical consumption, making it a more sustainable and
environmentally friendly alternative.[1][2][3][4][5]

Mechanism of Action
Ultrasonic energy enhances the reactive dyeing process through several key mechanisms:
o Cavitation: The formation and collapse of microscopic bubbles in the dye bath create intense

localized energy. This energy can break down dye aggregates into smaller particles, leading
to a more uniform and stable dye dispersion.[1][3]
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o Enhanced Mass Transfer: The agitation caused by cavitation disrupts the boundary layer
around the fiber, accelerating the diffusion of dye molecules from the bulk solution to the fiber
surface.[1][2][6]

 Increased Fiber Swelling: Ultrasound can increase the swelling of fibers, such as cotton,
which opens up the polymer structure and facilitates the penetration of dye molecules into
the fiber interior.[1]

e Degassing: The ultrasonic waves help to remove dissolved or entrapped air from the fiber
capillaries, allowing for better contact between the dye and the fiber.[2][6][7]

o Accelerated Reaction Rate: The localized heating and pressure from cavitation can increase
the rate of the chemical reaction between the reactive dye and the fiber, leading to faster and
more efficient dye fixation.[8]

Quantitative Data Summary

The following tables summarize the comparative data from various studies on the application of
ultrasonic energy in reactive dyeing versus conventional methods.
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] Ultrasonic-
Conventional . Percentage
Parameter . Assisted Reference
Dyeing . Improvement
Dyeing
Color Strength )
Lower Higher 5-230% [41[519][10]
(KIS)
Dye Fixation )
Standard Higher >17% [6]
(%F)
] ] 12 hours (Cold 8 hours (Cold ]
Dyeing Time 33% reduction [4]
Pad-Batch) Pad-Batch)
Dyeing Lower
60-80°C 20-50°C [11]
Temperature temperature
Salt Significant
) Standard Reduced ) [31[12]
Concentration reduction
Water -
i Standard Reduced Not specified [2]
Consumption
Ener Significant
» ] Higher Lower J ) [2][3]
Consumption reduction
. Ultrasonic-
Fastness Conventional .
. Assisted Improvement Reference
Property Dyeing .
Dyeing
Washing
Good Excellent Improved [2][6][11]
Fastness
Rubbing
Good Excellent Improved [2][11]
Fastness
] Good to
Light Fastness Good Improved [6]
Excellent
Experimental Protocols
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Protocol 1: Ultrasound-Assisted Exhaust Dyeing of
Cotton Fabric with Reactive Dyes

Materials:

Bleached cotton fabric

» Reactive dye (e.g., C.l. Reactive Red 195, C.l. Reactive Blue 250)
e Glauber's salt (Sodium Sulfate)

¢ Soda ash (Sodium Carbonate)

 Acetic acid

» Ultrasonic bath (e.g., 40 kHz frequency)

» Beakers

¢ Heating plate with magnetic stirrer

e Spectrophotometer for color measurement
Procedure:

» Preparation of Dye Bath:

o Prepare the dye bath with the required amount of reactive dye, Glauber's salt, and water.
The liquor-to-material ratio is typically maintained at 20:1.

e Dyeing Process:
o Immerse the pre-wetted cotton fabric in the dye bath.
o Place the beaker in the ultrasonic bath.

o Begin sonication and simultaneously raise the temperature of the dye bath to the desired
level (e.g., 50-60°C).
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o Continue the dyeing process with sonication for the specified duration (e.g., 45-60
minutes).

o After the initial dyeing period, add the pre-dissolved soda ash to the dye bath to initiate
dye fixation.

o Continue the dyeing with sonication for another 30-45 minutes.

o After-treatment:
o After dyeing, remove the fabric from the dye bath and rinse it with cold water.

o Soaping: Wash the dyed fabric with a 2 g/L non-ionic detergent solution at boiling
temperature for 10-15 minutes to remove unfixed dye.

o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize the fabric with a 0.5-1.0 g/L acetic acid solution.

o Finally, rinse the fabric with cold water and air dry.

Protocol 2: Ultrasound-Assisted Cold Pad-Batch Dyeing
of Cotton Fabric

Materials:

Bleached cotton fabric

e Reactive dye

o Alkali (e.g., Sodium silicate, Caustic soda)

o Wetting agent

e Padding mangle

¢ Ultrasonic bath

o Polyethylene bags
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Procedure:
e Padding:
o Prepare the padding liquor containing the reactive dye, alkali, and wetting agent.

o Pad the cotton fabric through the liquor using a padding mangle to achieve a specific wet
pick-up percentage (e.g., 70-80%).

¢ Ultrasonic Treatment:

o Immediately after padding, immerse the fabric in an ultrasonic bath filled with water at a
controlled temperature (e.g., 25-30°C) for a short duration (e.g., 5-10 minutes). This step
enhances dye penetration.

e Batching:

o After the ultrasonic treatment, roll the fabric and enclose it in a polyethylene bag to prevent
drying and allow for dye fixation.

o Store the batched fabric at room temperature for a reduced batching time (e.g., 8 hours)
compared to the conventional 12-24 hours.[4]

o Wash-off:

o After the batching period, wash off the fabric as described in the after-treatment section of
Protocol 1 to remove hydrolyzed and unfixed dye.
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Caption: Experimental workflow for ultrasound-assisted exhaust dyeing.
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Caption: Mechanism of ultrasonic energy in reactive dyeing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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